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Compound of Interest

Compound Name: Lithium phenylacetylide

Cat. No.: B1226569 Get Quote

The first documented synthesis of lithium phenylacetylide, a cornerstone reagent in organic

chemistry, is attributed to the pioneering work of German chemists Georg Wittig and Gisela

Closs, published in 1955. Their research, focused on the reactivity of organometallic

compounds, laid the groundwork for the widespread use of this powerful nucleophile in carbon-

carbon bond formation.

Prior to this discovery, the broader class of metal acetylides had been known for some time.

However, the specific preparation and isolation of the lithium salt of phenylacetylene, and the

exploration of its synthetic utility, represent a significant milestone. Wittig, who would later be

awarded the Nobel Prize in Chemistry in 1979 for his development of the Wittig reaction, was a

key figure in the burgeoning field of organolithium chemistry.

The initial synthesis of lithium phenylacetylide was achieved through the reaction of

phenylacetylene with phenyllithium in diethyl ether. This acid-base reaction, where the weakly

acidic terminal alkyne proton is removed by the strong organolithium base, proved to be an

efficient method for generating the desired lithium acetylide.

Experimental Protocol: The First Synthesis
The experimental procedure described by Wittig and Closs, while foundational, reflects the

techniques of the era. Below is a detailed protocol based on their seminal work:
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C₆H₅C≡CH + C₆H₅Li → C₆H₅C≡CLi + C₆H₆

Reagents and Conditions:

Reagent/Parameter Value

Phenylacetylene 1 equivalent

Phenyllithium 1 equivalent

Solvent Diethyl ether (anhydrous)

Temperature Room temperature

Reaction Time
Not explicitly stated, but typically short for acid-

base reactions

Procedure:

A solution of phenyllithium in diethyl ether was prepared.

To this solution, an equimolar amount of phenylacetylene was added at room temperature.

The reaction proceeds readily, resulting in the formation of a solution or suspension of

lithium phenylacetylide in diethyl ether, with benzene as a byproduct.

The resulting lithium phenylacetylide was then utilized in subsequent reactions to

demonstrate its utility as a synthetic intermediate.

Logical Workflow of the Discovery
The discovery and initial synthesis of lithium phenylacetylide can be visualized as a logical

progression of chemical principles and experimental investigation.
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Discovery and initial application of lithium phenylacetylide.

This foundational work by Wittig and Closs opened the door for countless applications of

lithium phenylacetylide and other lithium acetylides in organic synthesis. The ability to easily
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generate this potent carbon nucleophile has been instrumental in the construction of complex

molecules, including natural products, pharmaceuticals, and advanced materials. The

principles established in this first synthesis continue to be applied in research laboratories and

industrial settings worldwide.

To cite this document: BenchChem. [The Dawn of a Reagent: Unearthing the First Synthesis
of Lithium Phenylacetylide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226569#discovery-and-first-synthesis-of-lithium-
phenylacetylide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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